2-methoxy-4-[(2-nitrophenyl)thio]aniline

• IUPAC Name: 2-methoxy-4-(2-nitrophenyl)sulfanylaniline
• InChI: InChI=1S/C13H12N2O3S/c1-18-12-8-9(6-7-10(12)14)19-13-5-3-2-4-11(13)15(16)17/h2-8H,14H2,1H3
• InChI Key: NABYJASVNMEUOX-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)SC2=CC=CC=C2[N+](=O)[O-])N
• Molecular Formula: C13H12N2O3S
• Molecular Weight: 276.31 g/mol

Description

2-methoxy-4-[(2-nitrophenyl)thio]aniline, also known as MNTA, is a synthetic compound that has gained significant attention in scientific research. MNTA is a member of the thioaniline family of compounds that have been found to possess various biological activities.

Mechanism of Action

The mechanism of action of 2-methoxy-4-[(2-nitrophenyl)thio]aniline is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. 2-methoxy-4-[(2-nitrophenyl)thio]aniline has been shown to inhibit the activity of DNA topoisomerase II, an enzyme that is essential for DNA replication and cell division. In addition, 2-methoxy-4-[(2-nitrophenyl)thio]aniline has been found to inhibit the activation of NF-κB, a transcription factor that regulates the expression of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
2-methoxy-4-[(2-nitrophenyl)thio]aniline has been shown to affect various biochemical and physiological processes. 2-methoxy-4-[(2-nitrophenyl)thio]aniline has been found to induce DNA damage and cell cycle arrest in cancer cells, leading to apoptosis. In addition, 2-methoxy-4-[(2-nitrophenyl)thio]aniline has been shown to inhibit the production of reactive oxygen species, which are known to cause cellular damage. Furthermore, 2-methoxy-4-[(2-nitrophenyl)thio]aniline has demonstrated anti-inflammatory effects by reducing the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

2-methoxy-4-[(2-nitrophenyl)thio]aniline has several advantages for lab experiments, including its synthetic accessibility and low cost. 2-methoxy-4-[(2-nitrophenyl)thio]aniline is also stable under standard laboratory conditions, making it easy to handle and store. However, 2-methoxy-4-[(2-nitrophenyl)thio]aniline has some limitations, including its low solubility in water and its potential toxicity. Therefore, caution should be taken when handling 2-methoxy-4-[(2-nitrophenyl)thio]aniline, and appropriate safety measures should be implemented.

Future Directions

There are several future directions for 2-methoxy-4-[(2-nitrophenyl)thio]aniline research. One potential direction is to explore the potential of 2-methoxy-4-[(2-nitrophenyl)thio]aniline as a therapeutic agent for various diseases, including cancer and infectious diseases. Another direction is to investigate the mechanism of action of 2-methoxy-4-[(2-nitrophenyl)thio]aniline in more detail, to better understand its biological activities. Furthermore, the development of new synthetic methods for 2-methoxy-4-[(2-nitrophenyl)thio]aniline could lead to the discovery of new analogs with improved properties. Overall, the potential of 2-methoxy-4-[(2-nitrophenyl)thio]aniline as a therapeutic agent and its biological activities make it an interesting compound for future research.

Synthesis Methods

The synthesis of 2-methoxy-4-[(2-nitrophenyl)thio]aniline involves the reaction of 2-nitroaniline with 2-methoxythiophenol in the presence of a base. The reaction proceeds via a nucleophilic substitution mechanism, resulting in the formation of 2-methoxy-4-[(2-nitrophenyl)thio]aniline. The yield of 2-methoxy-4-[(2-nitrophenyl)thio]aniline can be improved by optimizing the reaction conditions, such as the reaction temperature, solvent, and catalyst.

Scientific Research Applications

2-methoxy-4-[(2-nitrophenyl)thio]aniline has been extensively studied for its potential biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. 2-methoxy-4-[(2-nitrophenyl)thio]aniline has been shown to inhibit the growth of various bacterial strains, including Staphylococcus aureus and Escherichia coli. In addition, 2-methoxy-4-[(2-nitrophenyl)thio]aniline has been found to induce apoptosis in cancer cells, making it a potential candidate for cancer therapy. Furthermore, 2-methoxy-4-[(2-nitrophenyl)thio]aniline has demonstrated anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.